molecular formula C12H8BrNO2 B3050664 3-Bromo-4-nitrobiphenyl CAS No. 27721-82-0

3-Bromo-4-nitrobiphenyl

Cat. No. B3050664
CAS RN: 27721-82-0
M. Wt: 278.1 g/mol
InChI Key: FGJDRITYPHJFOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-4-nitrobiphenyl is a chemical compound with the molecular formula C12H8BrNO2 . It has an average mass of 278.101 Da and a monoisotopic mass of 276.973846 Da .


Synthesis Analysis

The synthesis of this compound or similar compounds often involves various chemical reactions. For instance, one study presents a comprehensive exploration of the structure–reactivity relationship of a similar compound . Another study reports an optimized strategy for the synthesis of a related compound, where the overall yield could be increased from 3.6% to 29.4% .


Molecular Structure Analysis

The molecular structure of this compound consists of 12 carbon atoms, 8 hydrogen atoms, 1 bromine atom, 1 nitrogen atom, and 2 oxygen atoms . Further structural analysis can be performed using techniques like single-crystal X-ray diffraction .


Chemical Reactions Analysis

The chemical reactions involving this compound can be similar to those of biphenyls, which undergo electrophilic substitution reactions . More detailed analysis can be found in various studies .


Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm3, a boiling point of 345.5±22.0 °C at 760 mmHg, and a flash point of 162.8±22.3 °C .

Scientific Research Applications

Synthesis and Catalysis

3-Bromo-4-nitrobiphenyl, an important chemical intermediate, has been studied in various synthesis and catalytic processes. In a study by Chen Na (2015), two nitro isomers of 4-bromobiphenyl were obtained through nitration, showing zeolite HBEA-25's superior catalytic activities. This process demonstrated a significant yield and selectivity for 4-bromo-4'-nitrobiphenyl, emphasizing its potential in chemical syntheses (Chen Na, 2015).

Kinetics of Piperidinodebromination

G. Guanti et al. (1977) explored the kinetics of piperidinodebromination of 4′-substituted 3-bromo-4-nitrobiphenyls. This study provided insights into the substituent effects in the biphenyl series, highlighting the importance of this compound in understanding reaction mechanisms (Guanti et al., 1977).

Nucleophilic Substitution with Rearrangement

F. Guerrera et al. (1995) discussed the reaction of 3-bromo-2-nitrobenzo[b]thiophene with amines, leading to novel aromatic nucleophilic substitution with rearrangement. The study provided valuable information on the structural and mechanistic aspects of reactions involving this compound derivatives (Guerrera et al., 1995).

Optical Properties and Solid-State Emission

Yuning Li et al. (2002) researched the impact of various functional groups, including bromo and nitro groups, on the optical properties of poly(thiophene)s. The study found that nitro groups completely quench fluorescence, while bromo groups increase it, showing the potential of this compound in modifying optical properties (Li et al., 2002).

Enantiomeric Resolution and Simulation Studies

I. Ali et al. (2016) performed enantiomeric resolution and simulation studies of 5-bromo-3-ethyl-3-(4-nitrophenyl)-piperidine-2,6-dione. This research has implications for the chiral resolution of compounds related to this compound and could be significant in pharmaceutical research (Ali et al., 2016).

Safety and Hazards

3-Bromo-4-nitrobiphenyl is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed . Proper safety measures should be taken while handling this compound .

properties

IUPAC Name

2-bromo-1-nitro-4-phenylbenzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8BrNO2/c13-11-8-10(6-7-12(11)14(15)16)9-4-2-1-3-5-9/h1-8H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FGJDRITYPHJFOH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=C(C=C2)[N+](=O)[O-])Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8BrNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50299164
Record name 3-bromo-4-nitrobiphenyl
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50299164
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

278.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

27721-82-0
Record name NSC128589
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128589
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 3-bromo-4-nitrobiphenyl
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50299164
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Bromo-4-nitrobiphenyl
Reactant of Route 2
Reactant of Route 2
3-Bromo-4-nitrobiphenyl
Reactant of Route 3
Reactant of Route 3
3-Bromo-4-nitrobiphenyl
Reactant of Route 4
Reactant of Route 4
3-Bromo-4-nitrobiphenyl
Reactant of Route 5
Reactant of Route 5
3-Bromo-4-nitrobiphenyl
Reactant of Route 6
Reactant of Route 6
3-Bromo-4-nitrobiphenyl

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.